6,8-Dichloro-2-(2-chlorophenyl)imidazo[1,2-a]pyridine

• Molecular Formula: C13H7Cl3N2
• Molecular Weight: 297.6 g/mol
• IUPAC Name: 6,8-dichloro-2-(2-chlorophenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C13H7Cl3N2/c14-8-5-11(16)13-17-12(7-18(13)6-8)9-3-1-2-4-10(9)15/h1-7H
• InChI Key: BPMYRSNMDRFSEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN3C=C(C=C(C3=N2)Cl)Cl)Cl

Description

6,8-Dichloro-2-(2-chlorophenyl)imidazo[1,2-a]pyridine is a heterocyclic compound with the molecular formula C13H7Cl3N2 and a molecular weight of 297.57 g/mol . This compound is part of the imidazo[1,2-a]pyridine family, which is known for its wide range of applications in medicinal chemistry and material science .

Preparation Methods

The synthesis of 6,8-Dichloro-2-(2-chlorophenyl)imidazo[1,2-a]pyridine typically involves the condensation of 2-aminopyridine with an aryl aldehyde, followed by cyclization . One efficient method is the iodine-catalyzed synthesis, which involves a one-pot three-component condensation reaction . This method is advantageous due to its high yield and relatively mild reaction conditions.

Chemical Reactions Analysis

6,8-Dichloro-2-(2-chlorophenyl)imidazo[1,2-a]pyridine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like lithium aluminum hydride can be used.

Substitution: Halogen substitution reactions can occur, where chlorine atoms are replaced by other functional groups.

Scientific Research Applications

This compound has significant applications in scientific research, particularly in:

Medicinal Chemistry: It serves as a scaffold for developing drugs with anticancer, antiviral, and anti-inflammatory properties.

Material Science: Due to its structural properties, it is used in the development of new materials with specific photophysical properties.

Mechanism of Action

The mechanism of action of 6,8-Dichloro-2-(2-chlorophenyl)imidazo[1,2-a]pyridine involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the modulation of biological pathways. The exact pathways and targets can vary depending on the specific application, such as anticancer activity .

Comparison with Similar Compounds

Similar compounds include other imidazo[1,2-a]pyridine derivatives like:

Zolpidem: Used as a sedative and hypnotic.

Alpidem: Anxiolytic properties.

Minodronic Acid: Used in the treatment of osteoporosis.

6,8-Dichloro-2-(2-chlorophenyl)imidazo[1,2-a]pyridine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties .